Cas no 177602-12-9 (Segetalin E)

Segetalin E structure
Segetalin E structure
Product Name:Segetalin E
CAS No:177602-12-9
MF:C43H56N8O8
MW:812.953550338745
CID:2733200
PubChem ID:177316
Update Time:2024-03-01

Segetalin E Chemical and Physical Properties

Names and Identifiers

    • Segetalin E
    • Vaccarin C
    • cyclo(-Gly-Tyr-Val-Pro-Leu-Trp-Pro-)
    • Cyclo(glycyl-L-tyrosyl-L-valyl-L-prolyl-L-leucyl-L-tryptophyl-L-prolyl)
    • (3S,6S,9S,15S,18S,24S)-18-[(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-6-(2-methylpropyl)-15-propan-2-yl-1,4,7,13,16,19,22-heptazatricyclo[22.3.0.09,13]heptacosane-2,5,8,14,17,20,23-heptone
    • 177602-12-9
    • DTXSID60170354
    • Inchi: 1S/C43H56N8O8/c1-24(2)19-31-38(54)48-33(21-27-22-44-30-10-6-5-9-29(27)30)42(58)50-17-7-11-34(50)40(56)45-23-36(53)46-32(20-26-13-15-28(52)16-14-26)39(55)49-37(25(3)4)43(59)51-18-8-12-35(51)41(57)47-31/h5-6,9-10,13-16,22,24-25,31-35,37,44,52H,7-8,11-12,17-21,23H2,1-4H3,(H,45,56)(H,46,53)(H,47,57)(H,48,54)(H,49,55)/t31-,32-,33-,34-,35-,37-/m0/s1
    • InChI Key: PFLNHBDSHKCNNW-OPGKZIRUSA-N
    • SMILES: O=C1[C@H](C(C)C)NC([C@H](CC2C=CC(=CC=2)O)NC(CNC([C@@H]2CCCN2C([C@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC(C)C)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 812.42211077 g/mol
  • Monoisotopic Mass: 812.42211077 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 7
  • Complexity: 1550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 222
  • Molecular Weight: 813.0

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